Guanosine-5'-O-(S-(3-bromo-2-oxopropyl))thiophosphate
Guanosine-5'-O-(S-(3-bromo-2-oxopropyl))thiophosphate
Brand Name:
Vulcanchem
CAS No.:
144085-39-2
VCID:
VC21085200
InChI:
InChI=1S/C13H17BrN5O8PS/c14-1-5(20)3-29-28(24,25)26-2-6-8(21)9(22)12(27-6)19-4-16-7-10(19)17-13(15)18-11(7)23/h4,6,8-9,12,21-22H,1-3H2,(H,24,25)(H3,15,17,18,23)/t6-,8-,9-,12-/m1/s1
SMILES:
C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)SCC(=O)CBr)O)O)N=C(NC2=O)N
Molecular Formula:
C13H17BrN5O8PS
Molecular Weight:
514.25 g/mol
Guanosine-5'-O-(S-(3-bromo-2-oxopropyl))thiophosphate
CAS No.: 144085-39-2
Cat. No.: VC21085200
Molecular Formula: C13H17BrN5O8PS
Molecular Weight: 514.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144085-39-2 |
|---|---|
| Molecular Formula | C13H17BrN5O8PS |
| Molecular Weight | 514.25 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-(3-bromo-2-oxopropyl)sulfanylphosphinic acid |
| Standard InChI | InChI=1S/C13H17BrN5O8PS/c14-1-5(20)3-29-28(24,25)26-2-6-8(21)9(22)12(27-6)19-4-16-7-10(19)17-13(15)18-11(7)23/h4,6,8-9,12,21-22H,1-3H2,(H,24,25)(H3,15,17,18,23)/t6-,8-,9-,12-/m1/s1 |
| Standard InChI Key | OZHNVPATUGVHLV-WOUKDFQISA-N |
| Isomeric SMILES | C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)SCC(=O)CBr)O)O)NC(=NC2=O)N |
| SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)SCC(=O)CBr)O)O)N=C(NC2=O)N |
| Canonical SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)SCC(=O)CBr)O)O)NC(=NC2=O)N |
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